Cas no 7791-18-6 (Magnesium chloride hexahydrate)

• Product Name: Magnesium chloride hexahydrate
• CAS No: 7791-18-6
• MF: MgCl₂^.₆H₂O
• MW: 203.302680015564
• MDL: MFCD00149781
• CID: 47926
• PubChem ID: 24896756
• Update Time: 2025-08-25

Magnesium chloride hexahydrate Chemical and Physical Properties

Names and Identifiers

• Magnesium chloride
• Magnesium chloride hexahydrate
• chlorurede magnesium hydrate
• MagnesiuM Chloride (AS)
• MAGNESIUM CHLORIDE 6H2O
• Magnesiumchloride, hexahydrate (8CI)
• Magnesium chloride (MgCl2) hydrate (1:6)
• Magnesium chloride hexahydrate (MgCl2.6H2O)
• Magnesium chloride hydrate(MgCl2.6H2O)
• Magnesium dichloride hexahydrate
• Magnesium(II) chloridehexahydrate
• Crystalline magnesium chloride
• Chlorure de magnesium hydrate
• MAGNESIUM CHLORIDE, HEXAHYDRATE
• 02F3473H9O
• Chlorure de magnesium hydrate [French]
• Magnesium chloride hydrate (MgCl2.6H2O)
• MgCl2.6H2O
• Magnesium chloride [USP]
• Magnesium Chloride [USAN]
• KSC492I7L
• MAGNESIUM CHLORIDE, ACS
• DHRRIBDTHFBPNG-UHFFFAOYSA-L
• ma
• Magnesium chloride(MgCl2)
• MagnesiumChloride
• Magnesium Chloride, Hexahydrate. USP/FCC
• MAGNESIUM CHLORIDE HEXAHYDRATE BIOXT
• Magnesium chloride hexahydrate for analysis EMSURE ACS,ISO,Reag. Ph Eur
• MAGNESIUM CHLORIDE HEXAHYDRATE*CELL
• MAGNESIUM CHLORIDE HEXAHYDRATE, FOR
• Magnesium chloride hexahydrateACS reagent, 99.0-102.0% (Titration)
• Magnesium chloride hexahydrateAnalytical Reagent Grade, ≥ 99.0% (Assay)
• Magnesium chloride hexahydrate, 99.999% trace metals basis
• Magnesium chloride hexahydrate,AR

• MDL： MFCD00149781
• Inchi： 1S/2ClH.Mg.6H2O/h2*1H;;6*1H2/q;;+2;;;;;;/p-2
• InChI Key： DHRRIBDTHFBPNG-UHFFFAOYSA-L
• SMILES： [Mg](Cl)Cl.O.O.O.O.O.O

Computed Properties

• Exact Mass: 201.98600
• Monoisotopic Mass: 201.986135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6

Experimental Properties

• Color/Form: Colorless crystal, monoclinic system. Industrial products are usually yellowish brown. It tastes bitter and salty.
• Density: 1.569
• Melting Point: 117 ºC
• Boiling Point: 1412°C
• PH: 4.5-7.0 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 2350 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
• PSA: 55.38000
• LogP: 0.99320
• Merck: 14,5662
• Sensitiveness: Hygroscopic
• Solubility: 2350 g/L (20 ºC)

Magnesium chloride hexahydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：OM2975000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store in cold storage.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Magnesium chloride hexahydrate

Magnesium Chloride Hexahydrate (CAS No. 7791-18-6): A Comprehensive Overview

Magnesium chloride hexahydrate (CAS No. 7791-18-6) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, agriculture, and industrial processes. This hydrated form of magnesium chloride is known for its high solubility in water and its ability to form stable solutions, making it an essential component in numerous formulations and processes.

The chemical formula for magnesium chloride hexahydrate is MgCl₂·6H₂O. It is a white crystalline solid that is highly soluble in water, forming a clear, colorless solution. The compound's high solubility and stability make it an ideal choice for applications where a consistent and reliable source of magnesium ions is required.

In the pharmaceutical industry, magnesium chloride hexahydrate is used as a source of magnesium in various formulations. Magnesium is an essential mineral that plays a crucial role in numerous physiological processes, including muscle function, nerve conduction, and energy metabolism. It is often used in the treatment of conditions such as hypomagnesemia, eclampsia, and certain cardiac arrhythmias. Recent studies have also highlighted the potential benefits of magnesium supplementation in managing conditions such as migraine headaches and diabetes.

Agriculturally, magnesium chloride hexahydrate is used as a fertilizer to provide plants with the necessary magnesium for optimal growth and development. Magnesium is a key component of chlorophyll, the pigment responsible for photosynthesis. Deficiencies in magnesium can lead to reduced crop yields and poor plant health. The use of magnesium chloride as a fertilizer has been shown to improve soil fertility and enhance plant growth, particularly in areas with low natural magnesium content.

In industrial applications, magnesium chloride hexahydrate is used in a variety of processes, including water treatment, dust control, and ice melting. Its hygroscopic properties make it effective in reducing dust on unpaved roads and construction sites. In water treatment, it is used to remove impurities and improve water quality. Additionally, it is used as an anti-caking agent in various products to prevent clumping and ensure smooth flow.

The safety profile of magnesium chloride hexahydrate is well-established. It is generally considered safe for use in both industrial and consumer applications when handled properly. However, like any chemical compound, it should be stored and used according to recommended guidelines to ensure safety and efficacy.

Recent research has also explored the potential of magnesium chloride hexahydrate in advanced applications such as drug delivery systems and nanotechnology. Studies have shown that magnesium-based compounds can be used to create biodegradable nanoparticles for targeted drug delivery, offering new possibilities for treating various diseases with improved efficacy and reduced side effects.

In conclusion, magnesium chloride hexahydrate (CAS No. 7791-18-6) is a multifaceted compound with a wide range of applications across different industries. Its high solubility, stability, and versatility make it an essential component in pharmaceuticals, agriculture, and industrial processes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern science and technology.